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Compound of Interest

Compound Name: Cobalt--dysprosium (1/3)

Cat. No.: B15483335

Topic: Use of Cobalt-Dysprosium Alloys in Magnetostrictive Devices Audience: Researchers,
scientists, and drug development professionals.

Introduction:

Magnetostriction is a property of ferromagnetic materials that causes them to change their
shape or dimensions during the process of magnetization. This effect is harnessed in a variety
of devices, including sensors, actuators, and transducers. Cobalt-dysprosium (Co-Dy) based
alloys are a class of materials that exhibit significant magnetostrictive properties. The addition
of the rare-earth element dysprosium to cobalt-containing alloys can enhance the magneto-
crystalline anisotropy, which is a key factor in achieving large magnetostriction. While a specific
"Cobalt-Dysprosium (1/3)" alloy is not extensively documented in the reviewed literature,
various compositions of Co-Dy and related ternary/quaternary alloys have been investigated for
their magnetostrictive capabilities. These materials are of interest for applications requiring
precise control of strain or displacement in response to a magnetic field.

This document provides an overview of the application of cobalt-dysprosium-containing alloys
in magnetostrictive devices, summarizing key performance data and outlining typical
experimental protocols for their synthesis and characterization. The information is compiled
from various scientific sources to aid researchers in understanding and utilizing these
advanced materials.

Quantitative Data Summary
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The magnetostrictive properties of cobalt-dysprosium based materials can vary significantly

with composition, crystal structure, and processing methods. The following tables summarize

key quantitative data from the literature for various Co-Dy containing alloys.

Table 1: Magnetostrictive Properties of Dysprosium-Doped Cobalt Ferrites

. . Maximum Strain
Material Synthesis o L
. Magnetostricti Sensitivity Reference
Composition Method
on (A) (dA/dH)
Coo.sFe2.2-xDyx Sol-gel auto- ~1.432 nm/A (for 0]
04 (x=0.025) combustion H <1000 Oe)
Coo.sFe2.2-xDyx Sol-gel auto- 166 ppm (at H = 2]
04 (x=0.050) combustion 3300 Oe)
Coo.sFe2.2-xDyx Sol-gel auto- ~0.615 nm/A (for Be
04 (x=0.075) combustion H <1000 Oe)
Table 2. Magnetic Properties of Dysprosium-Doped Cobalt Ferrites
Material ] Saturation o Curie
. Synthesis . . Coercivity
Compositio Magnetizati Temperatur  Reference
Method (Hc)
n on (Ms) e (Tc)
Increased by
Decreased

Co1-xDyxFe2  Co- 150% Decreased

o compared to ) . [4]
04 (x=0.05) precipitation compared to with doping

undoped
undoped

CoFez2-xDyx Lower than Lower than
Oa4 (single Flux method pure pure - [3]
crystal) CoFe20a4 CoFe20a4

Table 3: Properties of Other Cobalt-Containing Magnetostrictive Alloys
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. L. Maximum . .
Material Fabrication o Piezomagnetic
. Magnetostricti Reference
Composition Method Constant (dss)
on (A)
Additive
FesoCo70 Manufacturing >137 ppm ~340 pm/A [5]
(DED)
Tho.23Dyo.27H00.5 ) High in low fields
Arc Melting - [6]
Fe2-xCox (H<2kOe)

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and building upon existing
research. Below are synthesized protocols for the preparation and characterization of cobalt-
dysprosium based magnetostrictive materials.

Protocol 1: Synthesis of Dysprosium-Doped Cobalt
Ferrite Nanoparticles via Co-precipitation

Objective: To synthesize Coi1-xDyxFe204 nanoparticles with controlled stoichiometry.
Materials:

o Cobalt(ll) nitrate hexahydrate (Co(NOs3)2:6H20)

Iron(lIl) nitrate nonahydrate (Fe(NO3)3-9H20)

Dysprosium(lll) nitrate pentahydrate (Dy(NOs)s-5H20)

Sodium hydroxide (NaOH)

Deionized water

Acetone

Equipment:
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o Beakers and graduated cylinders
o Magnetic stirrer with heating plate
e pH meter

o Centrifuge

e Furnace

e Mortar and pestle

Procedure:

e Prepare aqueous solutions of Co(NOs3)2:6H20, Fe(NOs3)3-9H20, and Dy(NO3)3-5H20 in
stoichiometric amounts.

e Mix the nitrate solutions in a beaker and stir vigorously.

o Slowly add a NaOH solution to the mixture while continuously stirring to induce precipitation.
Monitor the pH and maintain it at a desired level (typically > 10).

» Age the resulting precipitate by stirring for a specified time (e.g., 1 hour) at an elevated
temperature (e.g., 80°C).[4]

» Wash the precipitate several times with deionized water and then with acetone to remove
residual ions. Centrifuge the mixture after each wash to separate the nanoparticles.

e Dry the washed powder in an oven at a suitable temperature (e.g., 100°C) overnight.

o Calcine the dried powder in a furnace at a high temperature (e.g., 900°C) for several hours
to form the final crystalline spinel structure.

» Grind the calcined powder using a mortar and pestle to obtain fine nanoparticles.

Protocol 2: Characterization of Magnetostrictive
Properties
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Objective: To measure the magnetostriction of the synthesized material.

Equipment:

Strain gauge

Wheatstone bridge

Electromagnet with power supply

Gaussmeter

Data acquisition system
Procedure:

e Press the synthesized powder into a pellet of suitable dimensions (e.g., 10 mm diameter)
using a hydraulic press.

 Sinter the pellet at a high temperature to achieve high density.
e Attach a strain gauge to the surface of the sintered pellet.
e Place the sample with the attached strain gauge in the electromagnet.

o Connect the strain gauge to a Wheatstone bridge to measure the change in resistance,
which is proportional to the strain.

o Apply a varying magnetic field to the sample using the electromagnet. Measure the magnetic
field strength using a Gaussmeter.

e Record the strain (magnetostriction) as a function of the applied magnetic field.

e The strain sensitivity (dA/dH) can be calculated from the slope of the magnetostriction versus
magnetic field curve in the linear region.[1][3]

Visualizations
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Experimental Workflow for Synthesis and
Characterization

Start: Material Synthesis

Mixing of Precursors
(Nitrate Solutions)

A4

Co-precipitation
(Addition of NaOH)

A4

Washing and Drying

A4

Calcination

Material Characterization
\ \ 4
XRD SEM VSM Magnetostriction Measurement Brevites [Elethm
(Phase and Structure) (Morphology) (Magnetic Properties) (Strain Gauge)
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Actuator Assembly
A4

Device Performance Testing

End: Application
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Click to download full resolution via product page

Caption: Workflow for synthesis and characterization of Co-Dy magnetostrictive materials.

Logical Relationship for Magnetostrictive Actuator
Application

Input Signal drives Magnetic Field Generation ind Magnetostrictive Material undergoes Mechanical Strain produces Output
(Electrical Current) (Solenoid) (Co-Dy Alloy) (Magnetostriction) (Displacement/Force)

Click to download full resolution via product page

Caption: Principle of a magnetostrictive actuator using a Co-Dy alloy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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